Cas no 78633-42-8 (3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride)

• Product Name: 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride
• CAS No: 78633-42-8
• MF: C₈H₆ClNO₄S
• MW: 247.655539989471
• MDL: MFCD17226538
• CID: 1088362
• PubChem ID: 51072298
• Update Time: 2025-05-24

3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonyl chloride
• 3-methyl-2-oxo-1,3-benzoxazole-5-sulfonyl chloride
• 3-METHYL-2-OXO-2,3-DIHYDRO-1,3-BENZOXAZOLE-5-SULFONYL CHLORIDE
• 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride(SALTDATA: FREE)
• DTXSID00679770
• 3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonylchloride
• GS3106
• VS-11502
• 3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride, AldrichCPR
• EN300-235156
• MFCD17226538
• F2145-0937
• 78633-42-8
• C8H6ClNO4S
• AKOS012110179
• BBL032749
• STL373208
• 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride

• MDL： MFCD17226538
• Inchi： 1S/C8H6ClNO4S/c1-10-6-4-5(15(9,12)13)2-3-7(6)14-8(10)11/h2-4H,1H3
• InChI Key： VOVZUAYMQLWUCT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N(C)C(=O)O2)(=O)=O

Computed Properties

• Exact Mass: 246.9706065g/mol
• Monoisotopic Mass: 246.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride

3-Methyl-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-5-Sulfonyl Chloride (CAS No. 78633-42-8)

The compound 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride (CAS No. 78633-42-8) is a highly specialized organic compound with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The CAS number 78633-42-8 uniquely identifies this compound in chemical databases and regulatory documents.

The molecular structure of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole is characterized by a benzoxazole ring system with a sulfonyl chloride group at the 5-position. The benzoxazole ring consists of a benzene ring fused to an oxazole ring (a five-membered ring containing oxygen and nitrogen). The presence of the sulfonyl chloride group (-SO₂Cl) makes this compound highly reactive and versatile in various chemical transformations. The methyl group at the 3-position adds further functional diversity to the molecule.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery and material science. For instance, researchers have explored the potential of benzoxazole-based compounds as inhibitors of certain enzymes involved in neurodegenerative diseases. The sulfonyl chloride group in this compound serves as an excellent electrophilic center for nucleophilic substitutions, making it a valuable reagent in organic synthesis.

In terms of synthesis, sulfonyl chlorides like this compound are typically prepared by treating sulfonic acids with thionyl chloride (SOCl₂) or other chlorinating agents. The reaction conditions and purity levels can significantly influence the yield and quality of the final product. Advanced purification techniques such as column chromatography and recrystallization are often employed to ensure high-purity compounds for research and industrial applications.

One of the most promising applications of sulfonamides derived from sulfonyl chlorides is in the development of biodegradable polymers. These polymers have gained attention due to their potential use in biotechnology and medical devices. For example, sulfonamide-containing polymers have been investigated for their ability to degrade under physiological conditions while maintaining mechanical integrity during their service life.

Moreover, the benzoxazole moiety in this compound has been shown to exhibit interesting photophysical properties. Studies have demonstrated that benzoxazole derivatives can act as fluorescent sensors for metal ions and anions in aqueous solutions. This property opens up new avenues for their use in analytical chemistry and environmental monitoring.

In conclusion, 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-sulfonyl chloride (CAS No. 78633-42) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.